Cas no 1461709-11-4 (1-amino-3-methyl-1,3-diazinan-2-one)

• Product Name: 1-amino-3-methyl-1,3-diazinan-2-one
• CAS No: 1461709-11-4
• MF: C₅H₁₁N₃O
• MW: 129.160340547562
• CID: 4601109
• PubChem ID: 58772581
• Update Time: 2025-05-24

1-amino-3-methyl-1,3-diazinan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-methyl-1,3-diazinan-2-one
• 2(1H)-Pyrimidinone, 1-aminotetrahydro-3-methyl-

• Inchi： 1S/C5H11N3O/c1-7-3-2-4-8(6)5(7)9/h2-4,6H2,1H3
• InChI Key： KTANLHGRLYUOQT-UHFFFAOYSA-N
• SMILES： C1(=O)N(N)CCCN1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1-amino-3-methyl-1,3-diazinan-2-one

1-amino-3-methyl-1,3-diazinan-2-one (CAS No. 1461709-11-4): A Comprehensive Overview

The compound 1-amino-3-methyl-1,3-diazinan-2-one, also known by its CAS registry number 1461709-11-4, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of diazines, which are heterocyclic aromatic compounds containing two nitrogen atoms in their ring structure. The presence of an amino group (-NH₂) and a methyl group (-CH₃) in its structure introduces interesting chemical properties that make it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of diazinones like 1-amino-3-methyl-1,3-diazinan-2-one in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the field of medicinal chemistry. The compound's ability to undergo various functional group transformations makes it a versatile building block for synthesizing complex molecules with therapeutic applications.

The synthesis of 1-amino-3-methyl-1,3-diazinan-2-one involves a multi-step process that typically begins with the preparation of a suitable diazine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. For instance, the use of palladium-catalyzed coupling reactions has been reported to enhance the yield and purity of this compound.

In terms of physical properties, 1-amino-3-methyl-1,3-diazinan-2-one exhibits a melting point of approximately 220°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in various organic reactions, including nucleophilic substitutions and condensation reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability under standard laboratory conditions.

One of the most promising applications of 1-amino-3-methyl-1,3-diazinan-2-one lies in its potential as an intermediate in drug discovery. Researchers have investigated its role in the synthesis of kinase inhibitors, which are critical targets for treating various diseases, including cancer. For example, recent studies have demonstrated that derivatives of this compound can selectively inhibit protein kinases involved in cell proliferation and survival pathways.

Moreover, diazinone derivatives like CAS No. 1461709-11-4 have shown potential in materials science applications. Their unique electronic properties make them candidates for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Ongoing research is focused on optimizing their electronic characteristics to enhance their performance in these applications.

In conclusion, 1-amino-3-methyl-1,3-diazinan-2-one (CAS No. 1461709-11) is a versatile compound with diverse applications across multiple fields. Its chemical properties, synthesis methods, and potential uses continue to be explored by researchers worldwide. As advancements in synthetic chemistry and materials science progress, this compound is expected to play an increasingly important role in both academic research and industrial applications.